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Compound of Interest

Compound Name: ENMD-2076 Tartrate

Cat. No.: B1683880 Get Quote

ENMD-2076 Tartrate Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the handling, storage, and potential

troubleshooting of ENMD-2076 Tartrate in experimental settings.

Frequently Asked Questions (FAQs)
1. What is ENMD-2076 Tartrate and what is its mechanism of action?

ENMD-2076 Tartrate is the L-(+)-tartaric acid salt of ENMD-981693.[1] It is an orally active,

multi-targeted kinase inhibitor with both anti-proliferative and anti-angiogenic properties.[2] Its

primary targets include Aurora Kinase A and Flt3, but it also shows inhibitory activity against a

range of other kinases involved in angiogenesis and cell proliferation, such as VEGFR2/KDR,

FGFR1/2, and PDGFRα.[1][3][4] By inhibiting these pathways, ENMD-2076 can induce G2/M

cell cycle arrest and apoptosis in cancer cells.[3][5]

2. How should ENMD-2076 Tartrate powder be stored?

Proper storage is crucial to maintain the stability and efficacy of the compound. The following

table summarizes the recommended storage conditions for ENMD-2076 Tartrate powder.
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Storage Condition Duration

-20°C Long-term (months to years)[6]

0-4°C Short-term (days to weeks)[6]

Ambient Temperature
Stable for several weeks during ordinary

shipping[6]

It is recommended to store the powder in a dry, dark place.[6]

3. What are the recommended solvents for preparing ENMD-2076 Tartrate stock solutions?

ENMD-2076 Tartrate is soluble in DMSO.[6][7] For in vitro experiments, a stock solution of up

to 100 mg/mL in fresh DMSO can be prepared.[1] It is noted to be insoluble in ethanol.[7]

4. How should stock solutions of ENMD-2076 Tartrate be stored?

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

stock solutions into single-use volumes.[1][3] The stability of stock solutions under different

storage conditions is outlined below.

Storage Condition Duration

-80°C in solvent Up to 1 year[1]

-20°C in solvent Up to 1 month[1][3]

5. Are there any specific handling precautions for ENMD-2076 Tartrate?

Yes, the following precautions should be taken when handling ENMD-2076 Tartrate:

Use Fresh DMSO: Moisture-absorbing DMSO can reduce the solubility of ENMD-2076
Tartrate.[1]

Avoid Freeze-Thaw Cycles: Aliquot stock solutions to maintain product stability.[1][3]

Protect from Light: Store in a dark place to prevent potential photodegradation.[6]
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For Research Use Only: This product is intended for laboratory research purposes and is not

for human or veterinary use.[6]

Troubleshooting Guide
Issue: My ENMD-2076 Tartrate solution has visible precipitation.

This is a common issue that can arise from several factors. Follow this troubleshooting

workflow to identify and resolve the problem.
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Precipitation Observed in Solution

Is the concentration too high?

Was fresh, high-quality DMSO used?

No

Dilute the solution to a lower concentration.

Yes

Was the solution stored correctly?

Yes

Prepare a fresh solution using new, anhydrous DMSO.

No

Was the solution brought to room temperature before use?

Yes

Discard the solution and prepare a fresh batch. Aliquot to avoid freeze-thaw cycles.

No

Gently warm the solution and vortex to redissolve.

No

If precipitation persists, contact technical support.

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for ENMD-2076 Tartrate solution precipitation.
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Experimental Protocols
Protocol 1: Preparation of ENMD-2076 Tartrate Stock Solution for In Vitro Assays

Materials:

ENMD-2076 Tartrate powder

Anhydrous, high-quality Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure: a. Allow the ENMD-2076 Tartrate powder vial to equilibrate to room temperature

before opening. b. Based on the molecular weight of 525.56 g/mol , calculate the required

volume of DMSO to achieve the desired stock concentration (e.g., for a 10 mM stock

solution, dissolve 5.26 mg in 1 mL of DMSO).[6][7] c. Add the calculated volume of fresh

DMSO to the vial of ENMD-2076 Tartrate. d. Vortex thoroughly until the powder is

completely dissolved. e. Aliquot the stock solution into single-use, sterile microcentrifuge

tubes. f. Store the aliquots at -20°C for up to one month or at -80°C for up to one year.[1][3]
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Stock Solution Preparation Workflow

Start: Equilibrate ENMD-2076 Tartrate Powder

Calculate and Weigh Powder

Add Fresh Anhydrous DMSO

Vortex to Dissolve Completely

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

End: Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing ENMD-2076 Tartrate stock solutions.

Signaling Pathway
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ENMD-2076 Tartrate exerts its anti-cancer effects by inhibiting multiple key signaling pathways

involved in cell cycle progression and angiogenesis. The diagram below illustrates its primary

targets.

ENMD-2076 Signaling Pathway Inhibition

ENMD-2076 Tartrate
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Caption: Key signaling pathways inhibited by ENMD-2076 Tartrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

